Cas no 7005-03-0 (2-METHYLBENZANILIDE)

2-METHYLBENZANILIDE structure
2-METHYLBENZANILIDE structure
Product name:2-METHYLBENZANILIDE
CAS No:7005-03-0
MF:C6H13NO2
MW:131.172921895981
CID:974547

2-METHYLBENZANILIDE Chemical and Physical Properties

Names and Identifiers

    • 2-METHYLBENZANILIDE
    • [(E)-2-acetyloxy-1,2-diphenylethenyl] acetate
    • L-LEUCINE
    • 2-Amino-4-methylpentanoic acid (L)
    • 2-Amino-4-methylpentanoic acid, (S)-
    • 2-Amino-4-methylvaleric acid (L)
    • Ai3-08899
    • Einecs 200-522-0
    • Fema no. 3297
    • Inchi: 1S/C6H13NO2/c1-4(2)3-5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)
    • InChI Key: ROHFNLRQFUQHCH-UHFFFAOYSA-N
    • SMILES: CC(CC(C(=O)O)N)C

Computed Properties

  • Exact Mass: 131.094629
  • Monoisotopic Mass: 131.094629
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3
  • XLogP3: _1.5

Experimental Properties

  • Melting Point: 293 deg C
  • Boiling Point: Sublimes at 145-148 deg C. Decomposes at 293-295 deg C (rapid heating, sealed tube)

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